Cas no 1769-24-0 (2-Methylquinazolin-4-ol)

• Product Name: 2-Methylquinazolin-4-ol
• CAS No: 1769-24-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD05270928
• CID: 41961
• PubChem ID: 135400457
• Update Time: 2025-04-18

2-Methylquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-methylquinazolin-4-ol
• 2-Methyl-4(1H)-quinazolinone
• 2-methyl-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 2-methyl-
• 2-methylquinazolin-4(3H)-one
• 2-methyl-1H-quinazolin-4-one
• 2-Methylquinazolone
• 2-Methyl-4-quinazolinol
• 2-Methyl-3H-quinazolin-4-one
• 2-Methyl-4-quinazolinone
• 2-Methylquinazolin-4(1H)-one
• 2-Methyl-chinazolinone(4)
• 4(1H)-Quinazolinone, 2-methyl-
• 2-Methyl-4-quinazolone
• 2-methylquinazolin-4-one
• 2-Methyl-chinazolinone(4) [German]
• UNII
• NSC2757
• AKOS000421640
• AKOS000497204
• Desmopressinacetate
• 2-METHYL-4(3H)-QUINAZOLONE
• InChI=1/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12
• HMS1578C10
• SY106212
• M2709
• NS00025821
• 2-methyl-3,4-dihydroquinazolin-4-one
• F51890
• A15309
• BS-3873
• AC-12547
• FIEYHAAMDAPVCH-UHFFFAOYSA-
• AB00675722-01
• UNII-OH2A0NMA88
• MLS000530165
• AM20030172
• DTXSID10170208
• InChI=1/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12)
• EN300-05190
• NSC12005
• PD158403
• B 101
• 1769-24-0
• BB 0242142
• AB00449332-08
• AI3-52030
• CS-0043891
• EINECS 217-189-2
• FT-0633828
• MEW
• NSC-2757
• Q27463113
• MFCD05270928
• 2-methyl-4-oxo-3.4-dihydroquinazoline
• Cambridge id 5130659
• 2-methyl-4-oxo-3,4-dihydroquinazoline
• J-509966
• CHEMBL395092
• SDCCGMLS-0064660.P001
• AKOS000499204
• MFCD00006887
• 3H-2-METHYL-4-OXOQUINAZOLINE
• NSC 12005
• 132305-21-6
• SMR000135142
• Z56895688
• SCHEMBL47338
• 4-hydroxy-2-methylquinazoline
• MLS005940001
• 2-Methyl-4(3H)-quinazolinone, 97%
• G10844
• HY-W051513
• BDBM50241202
• 2-METHYL-4-OXOQUINAZOLINE
• 2-methyl-quinazolin-4-one
• F1685-0434
• NSC 2757
• 2-methyl-4-(3H)quinazolinone
• NCI60_002243
• 4-Quinazolinol, 2-methyl-
• NSC-12005
• OH2A0NMA88
• 4llk
• NCGC00245555-01
• EE-0034
• HMS2363N06
• SMR004612696
• 29378-39-0
• 2-Methyl-3H-quinazoline-4-one
• MLSMR
• 86030-13-9
• STL032056
• DB-000856
• STK386451
• STL069056
• 2-Methylquinazolin-4-ol

• MDL： MFCD05270928
• Inchi： 1S/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12)
• InChI Key： FIEYHAAMDAPVCH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1846 (rough estimate)
• Melting Point: 231-233 °C (lit.)
• Boiling Point: 305.4°C at 760 mmHg
• Flash Point: 138.5ºC
• Refractive Index: 1.5570 (estimate)
• PSA: 45.75000
• LogP: 1.23150
• λmax: 316(CH3CN)(lit.)
• Solubility: Not determined

2-Methylquinazolin-4-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：VA3677000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds